Cas no 1247419-81-3 (1-(3,4,5-Trifluorophenyl)pentan-1-one)

• Product Name: 1-(3,4,5-Trifluorophenyl)pentan-1-one
• CAS No: 1247419-81-3
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• MDL: MFCD16820128
• CID: 5231487
• Update Time: 2026-03-07

1-(3,4,5-Trifluorophenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,5-trifluorophenyl)pentan-1-one
• 1-(3,4,5-Trifluoro-phenyl)-pentan-1-one
• N14128
• 1-Pentanone, 1-(3,4,5-trifluorophenyl)-
• 1-(3,4,5-Trifluorophenyl)pentan-1-one

• MDL： MFCD16820128
• Inchi： 1S/C11H11F3O/c1-2-3-4-10(15)7-5-8(12)11(14)9(13)6-7/h5-6H,2-4H2,1H3
• InChI Key： QMYXQWRDGUCROR-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(CCCC)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-(3,4,5-Trifluorophenyl)pentan-1-one

1-(3,4,5-Trifluorophenyl)pentan-1-one: A Comprehensive Overview

1-(3,4,5-Trifluorophenyl)pentan-1-one (CAS No. 1247419-81-3) is a versatile organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in organic synthesis, materials science, and pharmacology. The molecule consists of a pentanone backbone attached to a trifluorophenyl group, which imparts distinct electronic and steric characteristics.

Recent studies have highlighted the importance of trifluorophenyl-containing compounds in modern organic chemistry. The presence of three fluorine atoms on the aromatic ring significantly enhances the compound's stability and reactivity. This makes 1-(3,4,5-Trifluorophenyl)pentan-1-one an ideal candidate for exploring novel synthetic pathways and catalytic transformations. Researchers have demonstrated its utility in constructing complex molecular architectures, particularly in the synthesis of bioactive molecules and advanced materials.

The synthesis of 1-(3,4,5-Trifluorophenyl)pentan-1-one involves a combination of traditional organic reactions and modern catalytic techniques. One notable approach is the use of palladium-catalyzed cross-coupling reactions to install the trifluorophenyl group onto the pentanone framework. This method not only ensures high yields but also provides excellent control over the stereochemistry of the product. Furthermore, advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, opening new avenues for its application in chiral chemistry.

In terms of applications, 1-(3,4,5-Trifluorophenyl)pentan-1-one has shown promise in drug discovery efforts. Its ability to act as a building block for constructing biologically active molecules has been exploited in several research programs targeting various therapeutic areas. For instance, derivatives of this compound have been investigated for their potential as inhibitors of enzymes involved in cancer progression and neurodegenerative diseases.

Another area where trifluorophenyl-containing compounds have made significant strides is in materials science. The unique electronic properties of 1-(3,4,5-Trifluorophenyl)pentan-1-one make it a valuable component in the development of advanced polymers and organic electronics. Recent studies have explored its use as a monomer in the synthesis of high-performance polymers with tailored optical and electrical properties.

The structural versatility of 1-(3,4,5-Trifluorophenyl)pentan-1-one also extends to its ability to participate in various click chemistry reactions. These reactions enable rapid and efficient construction of complex molecules, making this compound a valuable tool in combinatorial chemistry and high-throughput screening.

From an environmental standpoint, understanding the degradation pathways and ecological impact of trifluorophenyl-containing compounds is crucial. Recent research has focused on assessing the biodegradability and persistence of these compounds in different environmental matrices. While initial findings suggest that they are relatively stable under ambient conditions, further studies are needed to fully understand their long-term environmental fate.

In conclusion, 1-(3,4,5-Trifluorophenyl)pentan-1-one (CAS No. 1247419-81-3) stands as a testament to the ingenuity and progress in modern organic chemistry. Its unique properties and diverse applications continue to drive innovation across multiple disciplines. As research into this compound advances, it is expected to play an even more pivotal role in shaping future developments in chemistry and related fields.